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Introduction
Tris(trimethylsilyl) phosphate (TMSP) is an organosilicon compound featuring a central

phosphate core bonded to three trimethylsilyl groups. This unique structure imparts a range of

useful chemical properties, leading to its application in diverse fields, from a reagent in organic

synthesis to a performance-enhancing additive in materials science. This technical guide

provides a comprehensive overview of the discovery, historical development, synthesis, and

fundamental properties of Tris(trimethylsilyl) phosphate.

Historical Discovery and Development
The initial synthesis of compounds containing silicon-phosphorus linkages dates back to the

mid-20th century, with pioneering work in the field of organosilicon chemistry. While a definitive

singular "discovery" paper for Tris(trimethylsilyl) phosphate is not readily apparent in early

literature, the foundational methods for its preparation were established during this period. The

work of M.G. Voronkov and his contemporaries in the 1950s on organosilicon compounds

containing phosphorus laid the groundwork for the synthesis of silyl phosphates. A 1957

publication by Voronkov and Zgonnik described the reaction of trialkylchlorosilanes with

phosphoric acid to produce trialkylsilyl phosphates, representing one of the earliest

documented methods for creating such compounds.[1]
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Early interest in Tris(trimethylsilyl) phosphate and related compounds stemmed from their

unique chemical reactivity and potential as hydraulic fluids, lubricants, and plasticizers. Over

the decades, research has expanded to explore its utility as a versatile silylating agent and,

more recently, as a crucial electrolyte additive in lithium-ion batteries to improve their

performance and stability.[2]

Synthesis of Tris(trimethylsilyl) phosphate
Several synthetic routes to Tris(trimethylsilyl) phosphate have been developed, each with its

own advantages in terms of yield, purity, and scalability. The primary methods are summarized

below.

Synthetic Methodologies Summary
Method Reactants

Key
Conditions

Yield Reference(s)

Method 1

Trimethylsilyl

chloride,

Ammonium

dihydrogen

phosphate

Stirred at 78°C

for 3 hours
89.6% [3]

Method 2

Hexamethyldisila

zane, Ammonium

dihydrogen

phosphate

Heated and

stirred at 80-

160°C for 2-5

hours

High [4]

Method 3

Alkali metal

silicon alkoxide,

Phosphorus

halide

Molar ratio of 1:1

in an alkane or

ether solvent

>99.6% purity [5]

Key Synthetic Pathways
Below are graphical representations of the primary synthetic routes to Tris(trimethylsilyl)
phosphate.
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Method 1: From Trimethylsilyl Chloride

3 (CH₃)₃SiCl
Trimethylsilyl chloride

[(CH₃)₃SiO]₃P=O
Tris(trimethylsilyl) phosphate78°C, 3h

NH₄H₂PO₄

Ammonium dihydrogen phosphate
NH₄Cl + 2 HCl

Click to download full resolution via product page

Synthetic Pathway from Trimethylsilyl Chloride.

Method 2: From Hexamethyldisilazane

1.5 [(CH₃)₃Si]₂NH
Hexamethyldisilazane

[(CH₃)₃SiO]₃P=O
Tris(trimethylsilyl) phosphate80-160°C, 2-5h

NH₄H₂PO₄

Ammonium dihydrogen phosphate
3 NH₃

Click to download full resolution via product page

Synthetic Pathway from Hexamethyldisilazane.

Detailed Experimental Protocols
Method 1: Synthesis from Trimethylsilyl Chloride and
Ammonium Dihydrogen Phosphate[3]
Objective: To synthesize Tris(trimethylsilyl) phosphate with a high yield.

Materials:

Trimethylchlorosilane (352 g, 3.24 mol)

Ammonium dihydrogen phosphate (115 g, 1 mol)
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1000 ml three-necked flask

Reflux condenser

Thermometer

Stirring apparatus

Exhaust gas absorption device (for HCl)

Procedure:

To a 1000 ml three-necked flask equipped with a reflux condenser, thermometer, and stirrer,

add trimethylchlorosilane (352 g, 3.24 mol) and ammonium dihydrogen phosphate (115 g, 1

mol).

Connect an exhaust gas absorption device to the outlet of the reflux condenser to neutralize

the generated hydrogen chloride gas.

Heat the mixture to 78°C and stir for 3 hours.

After the reaction is complete, filter the mixture. The filtrate is the crude Tris(trimethylsilyl)
phosphate.

Purify the crude product by vacuum distillation, collecting the fraction at 125-128°C/30

mmHg.

The final product is 282 g of Tris(trimethylsilyl) phosphate, corresponding to a yield of

89.6%.

Method 2: Synthesis from Hexamethyldisilazane and
Ammonium Dihydrogen Phosphate[4]
Objective: To synthesize Tris(trimethylsilyl) phosphate in a process suitable for industrial

production.

Materials:
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Hexamethyldisilazane

Ammonium dihydrogen phosphate

Reaction vessel with heating and stirring capabilities

Fractional distillation apparatus

Procedure:

Add hexamethyldisilazane and ammonium dihydrogen phosphate to a reaction vessel in a

molar ratio of 1.5:1 to 1.8:1.

Heat the mixture to a temperature between 90°C and 140°C while stirring.

Maintain the reaction for 2 to 5 hours. Ammonia gas will be evolved and should be absorbed

in water.

After the reaction is complete, change the setup to a fractionation apparatus.

Purify the crude product by vacuum fractional distillation to obtain high-purity

Tris(trimethylsilyl) phosphate.

Physicochemical Properties
Tris(trimethylsilyl) phosphate is a colorless liquid under standard conditions. Its key physical

and chemical properties are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1206849?utm_src=pdf-body
https://www.benchchem.com/product/b1206849?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206849?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference(s)

Molecular Formula C₉H₂₇O₄PSi₃ [6]

Molecular Weight 314.54 g/mol [6]

Appearance Colorless liquid

Boiling Point 228-229 °C at 720 mmHg

Melting Point 3-4 °C

Density 0.945 g/mL at 25°C

Refractive Index (n20/D) 1.409

CAS Number 10497-05-9 [6]

Applications
Tris(trimethylsilyl) phosphate has found applications in several areas of chemistry and

materials science:

Electrolyte Additive: It is investigated as a novel film-forming additive for high-voltage

cathode materials in lithium-ion batteries.[2]

Organic Synthesis: It serves as a versatile reagent in organic synthesis, including in

dealkylsilylation reactions.

Corrosion Inhibitor: It can be used as an additive to coat metal surfaces to prevent corrosion.

Conclusion
Tris(trimethylsilyl) phosphate, a compound with roots in the mid-20th-century exploration of

organosilicon chemistry, has evolved from a laboratory curiosity to a valuable component in

modern technology. The synthetic methods developed over the years provide efficient

pathways to this versatile molecule, enabling its use in a range of applications, most notably in

the advancement of energy storage technologies. Further research into its properties and

reaction mechanisms will undoubtedly uncover new opportunities for this important

organophosphorus compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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